1-(2-methoxyethyl)-5-oxo-N-propylpyrrolidine-3-carboxamide

• Molecular Formula: C11H20N2O3
• Molecular Weight: 228.29 g/mol
• IUPAC Name: 1-(2-methoxyethyl)-5-oxo-N-propylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C11H20N2O3/c1-3-4-12-11(15)9-7-10(14)13(8-9)5-6-16-2/h9H,3-8H2,1-2H3,(H,12,15)
• InChI Key: OMPNRXSLYALOEO-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1CC(=O)N(C1)CCOC

Description

1-(2-methoxyethyl)-5-oxo-N-propylpyrrolidine-3-carboxamide is a chemical compound with a unique structure that includes a pyrrolidine ring, a methoxyethyl group, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-methoxyethyl)-5-oxo-N-propylpyrrolidine-3-carboxamide typically involves the reaction of a pyrrolidine derivative with a methoxyethyl reagent under controlled conditions. The reaction conditions may include the use of specific catalysts, solvents, and temperature control to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors, automated systems, and advanced purification techniques to ensure consistent quality and high throughput .

Chemical Reactions Analysis

Types of Reactions

1-(2-methoxyethyl)-5-oxo-N-propylpyrrolidine-3-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the oxo group to a hydroxyl group.

Substitution: The methoxyethyl group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and substitution reagents like alkyl halides. The reaction conditions typically involve controlled temperatures, specific solvents, and sometimes catalysts to facilitate the reactions .

Major Products

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxo derivatives, reduction may produce hydroxyl derivatives, and substitution may result in various substituted pyrrolidine derivatives .

Scientific Research Applications

1-(2-methoxyethyl)-5-oxo-N-propylpyrrolidine-3-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-methoxyethyl)-5-oxo-N-propylpyrrolidine-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 1-(2-methoxyethyl)-5-oxo-N-propylpyrrolidine-3-carboxamide include other pyrrolidine derivatives with different substituents, such as 2-methoxyethanol and other glycol ethers .

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications .